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An In-Depth Guide to the Fundamental Principles of General Chemistry on the MCAT

This technical guide provides a comprehensive overview of the core general chemistry
principles tested on the MCAT, designed for researchers, scientists, and drug development
professionals. The content is structured to facilitate a deep understanding of foundational
concepts, with quantitative data presented in clear tables, detailed experimental
methodologies, and visual representations of key relationships.

Atomic and Molecular Structure

A thorough understanding of the atom is foundational to chemistry. Key concepts include
atomic number, mass number, isotopes, and electron configuration. Periodic trends are a high-
yield topic, describing patterns in atomic properties across the periodic table.

Data Presentation: Periodic Trends

The following table summarizes the key periodic trends that are essential for the MCAT. These
trends are crucial for predicting the behavior and reactivity of elements.[1][2][3][4][5]
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Trend

Across a Period
(Left to Right)

Down a Group (Top
to Bottom)

Rationale

Atomic Radius

Decreases

Increases

Across a period,
increasing nuclear
charge pulls electrons
closer. Down a group,
the addition of
electron shells

increases the radius.

[4]115]

lonization Energy

Increases

Decreases

It becomes harder to
remove an electron as
the nuclear charge
increases across a
period. Down a group,
the outermost electron
is further from the
nucleus and more

easily removed.[1][3]

[4]1(5]

Electronegativity

Increases

Decreases

Atoms with a stronger
pull on bonding
electrons are found
towards the right of a
period. Down a group,
increased atomic size
reduces the nucleus's
ability to attract

bonding electrons.[1]

[2](3]

Electron Affinity

Generally Increases

Generally Decreases

Atoms on the right
side of the periodic
table more readily

accept an electron.

This trend is less
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consistent than the

others.

Elements on the left of

the periodic table are
Metallic Character Decreases Increases more likely to lose

electrons and exhibit

metallic properties.

Chemical Bonding and Interactions

The nature of chemical bonds dictates the structure and properties of molecules. The MCAT
emphasizes understanding ionic and covalent bonds, Lewis structures, and molecular
geometry (VSEPR theory).

Chemical Reactions and Stoichiometry

This area focuses on the quantitative relationships in chemical reactions. Mastery of concepts
like the mole, balancing chemical equations (including redox reactions), and determining
limiting reactants and theoretical yields is critical.

Thermodynamics and Energetics

Thermodynamics governs the energy changes that accompany chemical and physical
transformations. Key concepts include the laws of thermodynamics, enthalpy (AH), entropy
(AS), and Gibbs free energy (AG).

Data Presentation: Standard Thermodynamic Data

The following table provides standard thermodynamic values for selected substances at 25°C.

[EIL71[8][91[10]
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AHCf AS° AGef
Substance Formula State

(kd/mol) (J/mol-K) (kd/mol)
Water H20 m -285.8 69.9 -237.1
Carbon

o COz2 (9) -393.5 213.8 -394.4

Dioxide
Methane CHa (9) -74.8 186.3 -50.8
Ammonia NHs (9) -46.1 192.8 -16.5
Glucose CeH1206 (s) -1274.5 212.1 -910.4

Visualization: Gibbs Free Energy Relationship

The relationship between Gibbs free energy, enthalpy, and entropy determines the spontaneity
of a reaction. This relationship is described by the equation: AG = AH - TAS.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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